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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pivotal role cyclotrons play in

the synthesis of new, superheavy elements. Detailed experimental protocols, quantitative data

from key experiments, and visual representations of the processes involved are presented to

serve as a valuable resource for professionals in nuclear science and related fields.

Introduction to Cyclotrons in Superheavy Element
Synthesis
Cyclotrons are a type of particle accelerator that have been instrumental in the discovery of

numerous synthetic elements.[1] Developed by Ernest O. Lawrence in the early 1930s, these

machines accelerate charged particles, such as ions of heavy elements, to extremely high

energies.[1] This high energy is necessary to overcome the immense electrostatic repulsion

between the positively charged nuclei of the projectile and the target atoms, enabling them to

fuse and form a new, heavier element. This process, known as nuclear fusion, is the

fundamental principle behind the synthesis of superheavy elements in a laboratory setting.
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The synthesis of a new element is a complex undertaking that requires precise control over

numerous experimental parameters. The choice of projectile and target nuclei, the beam

energy delivered by the cyclotron, and the duration of the irradiation are all critical factors that

determine the success of an experiment.[2][3] Due to the extremely low production cross-

sections, often on the order of picobarns (10⁻³⁶ cm²), the synthesis of a single atom of a new

element can require months of continuous cyclotron operation.[4][5]

Following the fusion reaction, the newly formed superheavy element must be separated from

the unreacted projectile beam and other reaction byproducts. This is typically achieved using a

gas-filled recoil separator, which guides the desired atoms to a detector system.[6][7][8] The

identification of the new element is then confirmed by analyzing its characteristic radioactive

decay chain, a sequence of alpha decays and, in some cases, spontaneous fission, which

serves as a unique fingerprint for the newly created nucleus.[9][10][11]

Quantitative Data from Key Experiments
The following tables summarize the key experimental parameters from two notable examples of

superheavy element synthesis using cyclotrons: the creation of Livermorium (Element 116) and

Tennessine (Element 117).

Table 1: Experimental Parameters for the Synthesis of Livermorium (²⁹⁰Lv)[3][4][5][12][13]
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Parameter Value

Projectile ⁵⁰Ti

Target ²⁴⁴Pu

Cyclotron
88-Inch Cyclotron, Lawrence Berkeley National

Laboratory

Center-of-Target Beam Energy 220(3) MeV

Irradiation Duration 22 days

Total Beam Dose Not specified

Production Cross-Section 0.44 (+0.58 / -0.28) pb

Number of Atoms Detected 2

Observed Decay Chains 2

Table 2: Experimental Parameters for the Synthesis of Tennessine (²⁹³Ts and ²⁹⁴Ts)[1][14]

Parameter Isotope: ²⁹³Ts Isotope: ²⁹⁴Ts

Projectile ⁴⁸Ca ⁴⁸Ca

Target ²⁴⁹Bk ²⁴⁹Bk

Cyclotron
U-400, Flerov Laboratory of

Nuclear Reactions, JINR

U-400, Flerov Laboratory of

Nuclear Reactions, JINR

Beam Energy High Lower

Irradiation Duration 70 days 50 days

Projectile Flux >7 trillion ions/second Not specified

Projectile Speed ~10% of the speed of light Slower than for ²⁹³Ts

Number of Atoms Detected 5 1

Half-life ~14 ms ~78 ms
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Experimental Protocols
Protocol for Actinide Target Preparation via Molecular
Plating
This protocol outlines the general steps for preparing a stable and uniform actinide target on a

thin backing foil, a crucial component for superheavy element synthesis experiments.[15][16]

[17][18]

Materials and Equipment:

Actinide material (e.g., ²⁴⁹Bk, ²⁴⁴Pu) in a suitable chemical form (e.g., nitrate)

Thin backing foil (e.g., Titanium, ~1.5 - 2.5 µm thick)

Molecular plating cell

High-voltage power supply

Isopropanol or other suitable organic solvent

Purified water

Pipettes and other standard laboratory glassware

Fume hood and appropriate radiation shielding

Procedure:

Backing Foil Preparation:

Cut the backing foil to the desired target size and shape.

Clean the foil thoroughly with appropriate solvents to remove any surface contaminants.

Mount the foil as the cathode in the molecular plating cell.

Electrolyte Preparation:
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Dissolve a small, precise amount of the actinide material in a minimal amount of purified

water or dilute acid.

Add the actinide solution to a larger volume of isopropanol to create the plating solution.

The final concentration of the actinide will depend on the desired target thickness.

Electrodeposition:

Fill the molecular plating cell with the electrolyte solution, ensuring the backing foil is fully

submerged.

Apply a high voltage (typically several hundred volts) between the cathode (backing foil)

and the anode.

The positively charged actinide ions will migrate towards the cathode and deposit onto the

foil. The deposition process can take several hours.

Target Finalization and Characterization:

Once the desired amount of material has been deposited, carefully remove the target from

the cell.

Rinse the target with clean isopropanol to remove any residual electrolyte.

Allow the target to air dry completely in a fume hood.

Characterize the target for thickness, uniformity, and purity using techniques such as alpha

spectroscopy or radiographic imaging.

Protocol for the Synthesis, Separation, and
Identification of a New Element
This protocol provides a generalized workflow for an experiment aimed at synthesizing a new

superheavy element using a cyclotron.

1. Ion Beam Production and Acceleration:

An ion source generates a beam of the chosen projectile ions (e.g., ⁴⁸Ca, ⁵⁰Ti).
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The ions are injected into the cyclotron.

A strong magnetic field confines the ions to a spiral path, while an alternating electric field

accelerates them to the required energy with each revolution.

2. Target Irradiation:

The high-energy ion beam is extracted from the cyclotron and directed onto the actinide

target.

The target is typically mounted on a rotating wheel to dissipate the intense heat generated

by the beam and to ensure uniform irradiation.

The irradiation is carried out continuously for an extended period, often weeks or months, to

maximize the probability of a fusion event.

3. Separation of Reaction Products:

The products of the nuclear reaction, including the newly formed superheavy element, recoil

out of the target.

A gas-filled recoil separator, consisting of a series of magnets, is used to separate the

desired superheavy nuclei from the intense primary beam and other unwanted reaction

products based on their differing magnetic rigidities.[6][7][8][19]

4. Implantation and Detection:

The separated superheavy ions are implanted into a position-sensitive silicon detector

located at the focal plane of the separator.

The detector records the position, time, and energy of the implanted ion.

5. Decay Chain Analysis and Identification:

The implanted superheavy nucleus is highly unstable and will undergo a series of radioactive

decays.
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The detector records the subsequent alpha particles and/or spontaneous fission fragments

emitted during the decay chain.

By correlating the position, time, and energy of the implantation event with the subsequent

decay events, a characteristic decay chain can be reconstructed.[9][10][11]

The properties of this decay chain (alpha energies, half-lives) are compared with theoretical

predictions to identify the new element and its isotopes.[20][21]

Visualizations
The following diagrams illustrate the key processes and workflows involved in the synthesis of

new elements using cyclotrons.
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Caption: Experimental workflow for synthesizing a new element.
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Caption: Nuclear fusion and subsequent alpha decay chain.
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Caption: Relationship between cyclotron parameters and synthesis outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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